BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability and suppliers of Ethyl 3-
ethoxypicolinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 3-ethoxypicolinate

Cat. No.: B15069786

Ethyl 3-ethoxypicolinate: A Guide for
Researchers

For professionals in research, drug development, and scientific fields, this technical guide
provides a comprehensive overview of Ethyl 3-ethoxypicolinate, including its commercial
availability and known suppliers.

Introduction

Ethyl 3-ethoxypicolinate, with the CAS Number 1215168-86-7, is a commercially available
substituted picolinate ester. While its specific applications and biological activities are not
extensively documented in publicly available scientific literature, its availability from various
chemical suppliers suggests its use as a research chemical, potentially as a building block in
organic synthesis or as a scaffold in the development of novel compounds. This guide
consolidates the available commercial and supplier information for this compound.

Commercial Availability and Suppliers

Ethyl 3-ethoxypicolinate is available for purchase from several chemical suppliers, primarily
for research and development purposes. The purity levels and available quantities vary by
supplier. Researchers are advised to request certificates of analysis (CoA) for batch-specific
data.
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--INVALID-LINK--  1215168-86-7 CoA available ) development use
reques
upon request a only.[1]
1g, 59, 25g, For research use
--INVALID-LINK--  1215168-86-7 >95%
100g only.
Available upon For research use
--INVALID-LINK--  1215168-86-7 =>96%
request only.
5mg, 10mg,
For research use
ChemScence 1215168-86-7 >08% 25mg, 50mg, |
only.
100mg Y
For research use
BLD Pharm 1215168-86-7 95% 19, 59

only.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for Ethyl 3-ethoxypicolinate are not
readily available in the scientific literature. However, general methods for the synthesis of
picolinate esters are well-established and can provide a logical starting point for its preparation
in a laboratory setting. A potential synthetic route is illustrated below.

Logical Synthesis Workflow

A plausible synthetic pathway for Ethyl 3-ethoxypicolinate would involve the etherification of a
3-hydroxypicolinate precursor followed by esterification, or the etherification of an existing ethyl
3-hydroxypicolinate.
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Caption: Potential synthesis of Ethyl 3-ethoxypicolinate.

Biological Activity and Signaling Pathways

As of the latest available information, there are no published studies detailing the biological
activity or any associated signaling pathways of Ethyl 3-ethoxypicolinate. Researchers
investigating this compound would be breaking new ground in characterizing its
pharmacological or biological effects.

Conclusion

Ethyl 3-ethoxypicolinate is a commercially available compound with potential applications in
chemical synthesis and drug discovery. However, a significant gap exists in the scientific
literature regarding its synthesis, experimental use, and biological function. This guide provides
a summary of the available supplier information to aid researchers in procuring this compound
for further investigation. Future research is needed to elucidate the properties and potential
applications of Ethyl 3-ethoxypicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15069786?utm_src=pdf-custom-synthesis
https://aksci.com/item_detail.php?cat=8918FF
https://www.benchchem.com/product/b15069786#commercial-availability-and-suppliers-of-ethyl-3-ethoxypicolinate
https://www.benchchem.com/product/b15069786#commercial-availability-and-suppliers-of-ethyl-3-ethoxypicolinate
https://www.benchchem.com/product/b15069786#commercial-availability-and-suppliers-of-ethyl-3-ethoxypicolinate
https://www.benchchem.com/product/b15069786#commercial-availability-and-suppliers-of-ethyl-3-ethoxypicolinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15069786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15069786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

